Ethyl (R)-4-benzyloxy-3-hydroxybutyrate
CAS No.: 106058-91-7
VCID: VC0010148
Molecular Formula: C13H18O4
Molecular Weight: 238.28 g/mol
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Description | Ethyl (R)-4-benzyloxy-3-hydroxybutyrate is a chemical compound with the molecular formula C13H18O4 and a molecular weight of 238.28 g/mol . It is also known by other names such as ethyl (3R)-3-hydroxy-4-phenylmethoxybutanoate . The compound has a role in various scientific applications . PubChem identifies its creation date as 2005-07-19, with modifications made up to 2025-01-25 . This compound has several computed properties, including an XLogP3-AA value of 1.1, one hydrogen bond donor, and four hydrogen bond acceptors . It also features eight rotatable bonds . The IUPAC name for Ethyl (R)-4-benzyloxy-3-hydroxybutyrate is ethyl (3R)-3-hydroxy-4-phenylmethoxybutanoate . SMILES string is CCOC(=O)CC@HO . A similar compound, Ethyl (R)-(+)-4-bromo-3-hydroxybutyrate, has a CAS number of 95310-94-4 and a molecular formula of BrCH2CH(OH)CH2CO2C2H5 . |
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CAS No. | 106058-91-7 |
Product Name | Ethyl (R)-4-benzyloxy-3-hydroxybutyrate |
Molecular Formula | C13H18O4 |
Molecular Weight | 238.28 g/mol |
IUPAC Name | ethyl (3R)-3-hydroxy-4-phenylmethoxybutanoate |
Standard InChI | InChI=1S/C13H18O4/c1-2-17-13(15)8-12(14)10-16-9-11-6-4-3-5-7-11/h3-7,12,14H,2,8-10H2,1H3/t12-/m1/s1 |
Standard InChIKey | HMHGAAZSPNXMCQ-GFCCVEGCSA-N |
SMILES | CCOC(=O)CC(COCC1=CC=CC=C1)O |
Canonical SMILES | CCOC(=O)CC(COCC1=CC=CC=C1)O |
Synonyms | Ethyl (R)-4-benzyloxy-3-hydroxybutyrate. |
PubChem Compound | 2733988 |
Last Modified | Jul 17 2023 |
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